N-(2-methoxy-2-(o-tolyl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide
Description
N-(2-methoxy-2-(o-tolyl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide, also known as MT-45, is a synthetic opioid analgesic that has gained attention in recent years due to its potential for abuse and dependence. MT-45 was first synthesized in the late 1970s by a team of researchers at the pharmaceutical company, Dainippon Pharmaceutical Co., Ltd. in Japan. Since then, it has been used primarily in laboratory experiments to study its mechanism of action and potential therapeutic applications.
Scientific Research Applications
Electrochemical Properties and Synthesis
Anodic Methoxylation of Piperidine Derivatives
The electrochemical behavior of N-acyl and N-sulfonyl piperidine derivatives was explored, highlighting the influence of various anodes and electrolytes on the methoxylation process. This study underscores the potential of electrochemical methods in modifying piperidine derivatives, which could be relevant for synthesizing compounds with similar structures to N-(2-methoxy-2-(o-tolyl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide (Golub & Becker, 2015).
Ionic Liquid and Solvent Applications
High-Voltage Ionic Liquid with Substituted Piperidinium Cation
The synthesis and characterization of a novel ionic liquid featuring a substituted piperidinium cation demonstrates its promise for electrochemical applications. This study's insights into physico-chemical and electrochemical properties could inform the development of new materials based on the structural motifs present in N-(2-methoxy-2-(o-tolyl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide (Savilov et al., 2016).
Pharmacological Research
Hypoglycemic Benzoic Acid Derivatives
Investigating the structure-activity relationships of hypoglycemic benzoic acid derivatives offers insights into the design of new therapeutic agents. This research could provide a foundation for exploring the medicinal potential of structurally similar compounds (Grell et al., 1998).
properties
IUPAC Name |
N-[2-methoxy-2-(2-methylphenyl)ethyl]-1-methylsulfonylpiperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O4S/c1-13-6-4-5-7-15(13)16(23-2)12-18-17(20)14-8-10-19(11-9-14)24(3,21)22/h4-7,14,16H,8-12H2,1-3H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYOIESMPFRXSRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(CNC(=O)C2CCN(CC2)S(=O)(=O)C)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxy-2-(o-tolyl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(Furan-2-yl)-5-(phenyl(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2878980.png)
![4-{2-[(2-methoxy-2-oxoethyl)sulfanyl]-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl}benzoic acid](/img/structure/B2878981.png)
![Tert-butyl N-[[(1R,5R)-3-azabicyclo[3.2.0]heptan-1-yl]methyl]carbamate](/img/structure/B2878987.png)
![N-(4-acetamidophenyl)-6-(4-fluorophenyl)imidazo[2,1-b]thiazole-3-carboxamide](/img/structure/B2878988.png)
![N-[1-(1-Phenyltetrazol-5-yl)ethyl]prop-2-enamide](/img/structure/B2878991.png)
![(E)-N-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-2-(p-tolyl)ethenesulfonamide](/img/structure/B2878993.png)
